Cas no 1806925-66-5 (3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine)

• Product Name: 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine
• CAS No: 1806925-66-5
• MF: C₇H₅F₃N₂O₂
• MW: 206.122011899948
• CID: 4883255
• Update Time: 2025-08-04

3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine

• Inchi： 1S/C7H5F3N2O2/c1-3-5(7(9)10)6(12(13)14)4(8)2-11-3/h2,7H,1H3
• InChI Key： UBHBMDGTYKPXLK-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=CN=C1C)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 58.7

Additional information on 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine

Research Brief on 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine (CAS: 1806925-66-5): Recent Advances and Applications

3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine (CAS: 1806925-66-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological activities.

One of the key areas of research involving 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine is its role in the synthesis of novel fungicides. A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that derivatives of this compound exhibit potent antifungal activity against a broad spectrum of plant pathogens, including Fusarium and Aspergillus species. The study highlighted the importance of the difluoromethyl and nitro groups in enhancing the compound's binding affinity to fungal enzymes, thereby inhibiting their growth. These findings suggest potential applications in crop protection and sustainable agriculture.

In the pharmaceutical sector, researchers have investigated the compound's potential as a building block for kinase inhibitors. A recent preprint on bioRxiv (2024) reported the use of 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine in the synthesis of selective JAK3 inhibitors, which are being explored for the treatment of autoimmune diseases. The study employed computational docking and in vitro assays to demonstrate the compound's ability to modulate kinase activity with high specificity. This research opens new avenues for the development of targeted therapies for conditions such as rheumatoid arthritis and psoriasis.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine. A 2023 paper in Organic Process Research & Development described a scalable, one-pot synthesis method that improves yield and reduces waste compared to traditional multi-step approaches. The authors emphasized the importance of controlling reaction conditions, such as temperature and catalyst selection, to minimize the formation of byproducts. This methodological improvement is expected to facilitate broader adoption of the compound in industrial applications.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and environmental impact. A recent toxicological study published in Chemical Research in Toxicology (2024) raised concerns about the potential bioaccumulation of fluorinated pyridine derivatives in aquatic ecosystems. While 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine itself showed moderate biodegradability, its metabolites exhibited persistence in simulated environmental conditions. These findings underscore the need for further research into eco-friendly modifications of the compound's structure.

In conclusion, 3-(Difluoromethyl)-5-fluoro-2-methyl-4-nitropyridine (CAS: 1806925-66-5) represents a promising scaffold with diverse applications in agrochemical and pharmaceutical research. Recent studies have expanded our understanding of its synthetic accessibility, biological activities, and potential limitations. Future research directions may include the development of greener synthesis routes, exploration of additional therapeutic targets, and comprehensive environmental risk assessments. As the field progresses, this compound is likely to play an increasingly important role in addressing global challenges in food security and human health.